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Compound of Interest

Compound Name: tert-Butyl propionate

Cat. No.: B1293826 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals like tert-Butyl propionate is paramount. This guide provides immediate, essential

safety protocols, personal protective equipment (PPE) requirements, and operational plans for

its use and disposal.

tert-Butyl propionate is a highly flammable liquid and vapor that can cause skin and serious

eye irritation.[1] Adherence to the following guidelines is critical to mitigate risks in the

laboratory.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling tert-Butyl
propionate to minimize exposure and ensure personal safety.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1293826?utm_src=pdf-interest
https://www.benchchem.com/product/b1293826?utm_src=pdf-body
https://www.benchchem.com/product/b1293826?utm_src=pdf-body
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/254525
https://www.benchchem.com/product/b1293826?utm_src=pdf-body
https://www.benchchem.com/product/b1293826?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Equipment Specifications

Eyes/Face
Safety Glasses with Side

Shields or Goggles

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166. A

face shield may also be

necessary.[1][2]

Hands Chemical-resistant Gloves

Nitrile or neoprene gloves are

generally recommended to

prevent skin exposure.[2]

Body Laboratory Coat

A standard laboratory coat

should be worn to protect

against splashes and spills.[2]

For larger quantities or

increased risk of splashing, a

chemical splash suit may be

required.[3]

Respiratory
Fume Hood or Ventilated

Enclosure

Always handle tert-Butyl

propionate in a well-ventilated

area, preferably under a

chemical fume hood, to avoid

inhalation of vapors.[2][4] If

ventilation is inadequate, a gas

mask with an appropriate filter

should be used.[5]

Quantitative Data
Parameter Value Reference

Flash Point 21 °C (69.8 °F) - closed cup [6]

Boiling Point 118-118.5 °C [6]
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This step-by-step guide outlines the procedures for the safe handling of tert-Butyl propionate
from receipt to disposal.

Pre-Handling Preparations
Review Safety Data Sheet (SDS): Before working with tert-Butyl propionate, thoroughly

read and understand its SDS.[1]

Ensure Proper Ventilation: Confirm that the chemical fume hood or other ventilated

enclosure is functioning correctly.[2][5]

Gather PPE: Assemble and inspect all required personal protective equipment.

Prepare Spill Kit: Ensure a chemical spill kit with absorbent materials (e.g., sand, silica gel) is

readily accessible.[2]

Locate Safety Equipment: Identify the locations of the nearest emergency eyewash station

and safety shower.[7]

Handling Procedures
Grounding: Ground and bond containers and receiving equipment to prevent static

discharge, as the substance is highly flammable.[8]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[5] Do not breathe vapors or

mists.[2][4]

Use Non-Sparking Tools: Employ non-sparking tools when opening or handling containers.[5]

[9]

Maintain Container Integrity: Keep the container tightly closed when not in use.[1][5]

Storage
Cool and Ventilated Area: Store containers in a cool, dry, and well-ventilated place.[1][5]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

[5] No smoking in the storage area.[4][5]
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Moisture: Protect from moisture.[1]

Disposal Plan
Waste material must be disposed of in accordance with national and local regulations.[1]

Original Containers: Leave chemicals in their original containers. Do not mix with other

waste.[1]

Contaminated Materials: Handle uncleaned containers and any contaminated materials (e.g.,

absorbent pads from a spill) as you would the product itself.[1]

Approved Waste Disposal: Dispose of the contents and container at an approved waste

disposal plant.[1][5] Do not discharge into drains, water courses, or onto the ground.[8]

Emergency Procedures
First Aid

Eye Contact: Immediately rinse cautiously with water for several minutes.[1] Remove contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes.[7] If eye irritation

persists, get medical advice/attention.[1]

Skin Contact: Take off immediately all contaminated clothing.[1] Rinse the skin with

water/shower.[1][5] If skin irritation occurs, seek medical advice.[1]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[5] If you

feel unwell, get medical advice.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[10] Never give anything by

mouth to an unconscious person.[10] Consult a physician.[1]

Chemical Spill Response Workflow
In the event of a spill, follow the established protocol to ensure safety and proper cleanup.
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Caption: Workflow for handling a chemical spill of tert-Butyl propionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1293826?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

